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Compound of Interest

Compound Name: 1D228

Cat. No.: B15601252

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe work environment and
maintaining regulatory compliance. This document provides detailed procedures for the safe
disposal of the product identified as 1D228, which corresponds to a Sigma-Aldrich product
(A9528) containing Amphotericin B.[1][2][3] This substance is a physiologically active
compound and requires careful handling as a hazardous material.[4]

Core Safety Information

Hazard ldentification:

The product is classified as causing damage to organs through prolonged or repeated
exposure.[1][4] It is a combustible, acute toxic compound.[1]

Precautionary Measures:

e P260: Do not breathe dust.[4]

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P314: Get medical advice/attention if you feel unwell.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4][5]
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Parameter Value/lnstruction Source
Specific target organ toxicity -

Hazard Class P g g Y [1114]
repeated exposure, Category 1

Signal Word Danger [1114]

_ ) Dust mask type N95 (US),

Personal Protective Equipment ) [1]
Eyeshields, Gloves

Storage Temperature 2-8°C [1]

First Aid: Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with water/shower.

Consult a physician.

[4]

First Aid: Eye Contact

Rinse out with plenty of water.
Call an ophthalmologist.

Remove contact lenses.

[4]

First Aid: Ingestion

Immediately make victim drink
water (two glasses at most).

Consult a physician.

[4]

Experimental Protocols: Safe Handling and Disposal

Workflow

Adherence to a strict protocol is essential when handling and disposing of 1D228. The following

steps provide a clear guide for laboratory personnel.

Personal Protective Equipment (PPE)

Before handling the substance, ensure the following PPE is worn:

o Gloves: Use proper glove removal technique to avoid skin contact. Dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices.[4]

o Eye Protection: Wear safety glasses or goggles.[1]
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o Respiratory Protection: A dust mask (type N95 or equivalent) is required when dusts are
generated.[1]

e Lab Coat: Alab coat should be worn to protect clothing.

Step-by-Step Disposal Procedure

The primary directive for this product is disposal via an approved hazardous waste facility.[4]
Do not dispose of this material down the drain or in regular trash.

o Waste Collection:

o Collect waste material, including any unused product and contaminated disposables (e.g.,
pipette tips, gloves), in a designated, compatible, and clearly labeled hazardous waste
container.[6][7]

o Itis best practice to use the original container for the disposal of the chemical if possible. If
not, ensure the waste container is made of a material that does not react with the contents
and has a secure, leak-proof cap.[7][8]

o Keep the hazardous waste container closed except when adding waste.[6][8]
e Labeling:

o Label the waste container clearly with "Hazardous Waste" and the chemical name
("Amphotericin B mixture").[6][7] Include the date when waste was first added.

e Storage:

o Store the waste container in a designated, secure area, away from incompatible materials.

[8]
o Utilize secondary containment, such as a lab tray, to capture any potential leaks.[8]
e Disposal Request:

o Contact your institution's Environmental Health & Safety (EH&S) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.[8]
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o Follow all institutional and local regulations for hazardous waste disposal.

o Empty Container Disposal:

o Empty containers that held this product must be treated as hazardous waste unless
properly decontaminated.[4]

o To decontaminate, triple-rinse the container with a suitable solvent. Collect the rinsate as
hazardous waste.[6] After triple-rinsing, the container may be disposed of in the regular
trash, but always confirm this with your local regulations.[6]

Visualized Workflows

The following diagrams illustrate the necessary workflows for handling and disposing of
hazardous chemicals like 1D228.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.sigmaaldrich.com/HK/zh/sds/sigma/a9528
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b15601252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Consult SDS
Don PPE

Handling

( Weigh/Measure in Ventilated Area]

Perform Experiment

Disposal

Segregate Waste

'

[ Label Hazardous Waste Container j

Store in Designated Area

'

Contact EH&S for Pickup

Click to download full resolution via product page

Caption: General workflow for safe chemical handling and disposal.
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Caption: Decision-making process for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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